Cas no 1517562-22-9 (TERT-BUTYL 4-METHYL-1,3-OXAZOLE-5-CARBOXYLATE)

• Product Name: TERT-BUTYL 4-METHYL-1,3-OXAZOLE-5-CARBOXYLATE
• CAS No: 1517562-22-9
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD24137432
• CID: 5238615
• Update Time: 2025-10-20

TERT-BUTYL 4-METHYL-1,3-OXAZOLE-5-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 4-methyl-, 1,1-dimethylethyl ester
• TERT-BUTYL 4-METHYL-1,3-OXAZOLE-5-CARBOXYLATE

• MDL： MFCD24137432
• Inchi： 1S/C9H13NO3/c1-6-7(12-5-10-6)8(11)13-9(2,3)4/h5H,1-4H3
• InChI Key： ZFDUQYBMWFBNSL-UHFFFAOYSA-N
• SMILES： O1C(C(OC(C)(C)C)=O)=C(C)N=C1

Additional information on TERT-BUTYL 4-METHYL-1,3-OXAZOLE-5-CARBOXYLATE

Comprehensive Overview of TERT-BUTYL 4-METHYL-1,3-OXAZOLE-5-CARBOXYLATE (CAS No. 1517562-22-9)

TERT-BUTYL 4-METHYL-1,3-OXAZOLE-5-CARBOXYLATE (CAS No. 1517562-22-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a 1,3-oxazole core, has gained significant attention due to its versatility in synthetic chemistry and potential applications in drug discovery. The compound's unique structure, combining a tert-butyl ester group with a methyl-substituted oxazole, makes it a valuable intermediate for constructing complex molecules.

In recent years, the demand for heterocyclic building blocks like TERT-BUTYL 4-METHYL-1,3-OXAZOLE-5-CARBOXYLATE has surged, particularly in the development of small-molecule therapeutics. Researchers frequently search for "oxazole derivatives in drug design" or "tert-butyl ester applications," reflecting the growing interest in this chemical space. The compound's stability and reactivity profile allow for diverse transformations, enabling the synthesis of biologically active compounds targeting various disease pathways.

The synthetic utility of CAS 1517562-22-9 extends beyond pharmaceuticals. Material scientists have explored its incorporation into functional polymers and advanced materials, particularly those requiring specific electronic or photophysical properties. This aligns with current trends in "smart material development" and "organic electronic components," which rank highly in scientific search queries. The methyl-oxazole moiety contributes to interesting electronic characteristics, making derivatives valuable for optoelectronic applications.

Quality control of TERT-BUTYL 4-METHYL-1,3-OXAZOLE-5-CARBOXYLATE typically involves advanced analytical techniques. Common search terms like "HPLC analysis of oxazole derivatives" and "NMR characterization of heterocycles" reflect the analytical challenges associated with such compounds. The tert-butyl protecting group offers advantages in purification and handling, contributing to the compound's popularity in multistep syntheses.

From a regulatory perspective, CAS 1517562-22-9 has been reviewed for various research applications without significant restrictions. This distinguishes it from more regulated compounds in synthetic chemistry. Researchers often inquire about "non-controlled chemical intermediates" or "unrestricted research chemicals," making this compound an attractive option for academic and industrial laboratories.

The future outlook for TERT-BUTYL 4-METHYL-1,3-OXAZOLE-5-CARBOXYLATE appears promising, particularly in emerging fields like proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. These areas frequently appear in "drug discovery trends 2024" searches, indicating sustained interest in novel heterocyclic scaffolds. The compound's balanced lipophilicity and steric properties make it particularly suitable for these cutting-edge applications.

Environmental and safety considerations for 1517562-22-9 follow standard laboratory protocols for organic compounds. While not classified as hazardous under major regulatory frameworks, proper handling procedures should always be observed. This practical aspect generates frequent queries about "safe handling of ester compounds" and "storage conditions for heterocyclic intermediates."

Commercial availability of TERT-BUTYL 4-METHYL-1,3-OXAZOLE-5-CARBOXYLATE has expanded significantly in recent years, with multiple suppliers offering the compound in research quantities. This accessibility supports its growing adoption across different chemistry disciplines. Market analysts note increasing searches for "bulk oxazole derivatives" and "custom synthesis of heterocyclic esters," reflecting the compound's transition from specialty item to mainstream reagent.

In conclusion, CAS 1517562-22-9 represents an important tool in modern synthetic chemistry, bridging pharmaceutical development and materials science. Its structural features address multiple current research priorities, from medicinal chemistry optimization to functional material design. As chemical research continues to evolve toward more complex molecular architectures, compounds like TERT-BUTYL 4-METHYL-1,3-OXAZOLE-5-CARBOXYLATE will likely maintain their relevance in scientific innovation.